5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide
Overview
Description
5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, also known as 5-Amino-2,3-dimethylbenzenesulfonamide, is an important compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular formula of C9H14N2O3S. It is a derivative of benzenesulfonamide, a group of compounds that are used in a wide range of applications, including drug synthesis and chemical synthesis. 5-Amino-2,3-dimethylbenzenesulfonamide is a versatile compound with a variety of uses in scientific research.
Scientific Research Applications
Non-Ionic X-Ray Contrast Agents
5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide: is utilized in the synthesis of non-ionic X-ray contrast agents . These agents are crucial for enhancing the visibility of internal structures in X-ray-based imaging techniques. The compound serves as an intermediate in the production of contrast media like iohexol, ioversol, and iodixanol, which are widely used in medical diagnostics to improve the clarity of radiographs and CT scans.
Immune Function Regulation
Research indicates that derivatives of this compound may have immunoregulatory properties . These properties include immunosuppressive, anti-inflammatory, and immunostimulatory effects. Such compounds are tested in various models, including cell lines and experimental animal disease models, to evaluate their potential therapeutic utility, particularly in the context of immune function regulation during chemotherapy.
Pharmaceutical Intermediates
The compound is a key intermediate in the pharmaceutical industry for the synthesis of various drugs . It is involved in the chemical synthesis pathways of several active pharmaceutical ingredients (APIs), contributing to the development of medications that address a wide range of health conditions.
Diagnostic Imaging Enhancement
In diagnostic imaging, 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide plays a role in the preparation of compounds that enhance the quality of imaging . This application is particularly important in the field of radiology, where clear and precise images are essential for accurate diagnosis.
Chemical Synthesis
This compound is also significant in the broader field of chemical synthesis . It is used in the preparation of various chemical agents and serves as a building block for more complex chemical structures, demonstrating its versatility and importance in industrial chemistry.
Laboratory Research
In laboratory research, the compound is used for method development and testing of analytical procedures . Its properties make it suitable for use as a standard or reference compound in various analytical techniques, contributing to the advancement of scientific knowledge and research methodologies.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O3S/c1-7-5-9(11)6-10(8(7)2)16(14,15)12-3-4-13/h5-6,12-13H,3-4,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAXALELBVDDFOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C)S(=O)(=O)NCCO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8067151 |
Source
|
| Record name | Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8067151 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25797-78-8 |
Source
|
| Record name | 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25797-78-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025797788 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8067151 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-amino-N-(2-hydroxyethyl)-2,3-xylenesulphonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.957 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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